Cas no 1804079-81-9 (2-(Difluoromethyl)benzo[d]oxazole-7-acetic acid)

• Product Name: 2-(Difluoromethyl)benzo[d]oxazole-7-acetic acid
• CAS No: 1804079-81-9
• MF: C₁₀H₇F₂NO₃
• MW: 227.164289712906
• CID: 4819861
• Update Time: 2025-08-05

2-(Difluoromethyl)benzo[d]oxazole-7-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)benzo[d]oxazole-7-acetic acid

• Inchi： 1S/C10H7F2NO3/c11-9(12)10-13-6-3-1-2-5(4-7(14)15)8(6)16-10/h1-3,9H,4H2,(H,14,15)
• InChI Key： CDOZGCMNCGNDJD-UHFFFAOYSA-N
• SMILES： FC(C1=NC2=CC=CC(CC(=O)O)=C2O1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3

Additional information on 2-(Difluoromethyl)benzo[d]oxazole-7-acetic acid

2-(Difluoromethyl)benzo[d]oxazole-7-acetic Acid: A Comprehensive Overview

The compound with CAS No. 1804079-81-9, known as 2-(Difluoromethyl)benzo[d]oxazole-7-acetic Acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of benzo[d]oxazole, a heterocyclic aromatic compound, with a difluoromethyl group attached at the 2-position and an acetic acid group at the 7-position. Its unique structure endows it with intriguing chemical properties and potential applications in drug discovery and materials science.

The benzo[d]oxazole core of this compound is a six-membered ring consisting of two oxygen atoms and one nitrogen atom, arranged in a specific pattern. The presence of the difluoromethyl group introduces fluorine atoms into the molecule, which can significantly influence its electronic properties and reactivity. Fluorine substitution is known to enhance lipophilicity and improve bioavailability, making such compounds attractive candidates for drug development. The acetic acid moiety at the 7-position further modulates the molecule's acidity and reactivity, potentially influencing its interactions with biological systems.

Recent studies have highlighted the potential of 2-(Difluoromethyl)benzo[d]oxazole-7-acetic Acid as a lead compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, investigations into its inhibitory effects on kinases have shown promising results, suggesting its potential role in anti-cancer therapies. Additionally, its ability to act as a ligand for G-protein coupled receptors (GPCRs) has opened avenues for its use in treating neurological disorders such as depression and anxiety.

The synthesis of 2-(Difluoromethyl)benzo[d]oxazole-7-acetic Acid involves a multi-step process that typically begins with the preparation of the benzo[d]oxazole skeleton. This is followed by functionalization at specific positions to introduce the difluoromethyl and acetic acid groups. Advanced synthetic techniques, such as Suzuki coupling and Friedel-Crafts acylation, are often employed to achieve high yields and purity. The optimization of these synthetic routes has been a focus of recent research efforts, driven by the need for scalable production methods suitable for pharmaceutical applications.

In terms of physical properties, 2-(Difluoromethyl)benzo[d]oxazole-7-acetic Acid exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. Its UV-Vis spectrum reveals strong absorption bands in the ultraviolet region, indicative of its aromaticity and conjugation within the molecule. These properties make it amenable to analysis using techniques such as UV spectroscopy and high-performance liquid chromatography (HPLC), which are commonly used in quality control during pharmaceutical development.

One of the most exciting developments involving this compound is its application in nanotechnology. Researchers have demonstrated that 2-(Difluoromethyl)benzo[d]oxazole-7-acetic Acid can self-assemble into nanostructures under specific conditions, forming vesicles or micelles with unique mechanical and optical properties. These nanostructures have potential applications in drug delivery systems, where they can encapsulate therapeutic agents and release them in a controlled manner at target sites within the body.

Moreover, computational studies using molecular docking and quantum mechanics have provided insights into the molecular interactions of 2-(Difluoromethyl)benzo[d]oxazole-7-acetic Acid with various biological targets. These studies have revealed that the molecule's fluorinated groups play a critical role in stabilizing interactions with protein surfaces, enhancing its binding affinity. Such findings are invaluable for guiding further optimization efforts aimed at improving the compound's pharmacokinetic properties and therapeutic efficacy.

In conclusion, 2-(Difluoromethyl)benzo[d]oxazole-7-acetic Acid (CAS No. 1804079-81-9) is a versatile compound with a wealth of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a promising candidate for future innovations in drug discovery and materials science. As research continues to uncover new facets of this molecule's properties and capabilities, it is likely to play an increasingly important role in advancing both scientific understanding and practical applications.